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Compound of Interest

Compound Name: 5-Bromobenzothiazole

Cat. No.: B1273570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of 5-Bromobenzothiazole, with a specific focus on its melting point and chemical

stability. This document is intended to be a valuable resource for professionals in research and

development, particularly in the pharmaceutical and chemical industries, who utilize 5-
bromobenzothiazole as a key building block in the synthesis of novel compounds.

Core Physicochemical Properties
5-Bromobenzothiazole is a halogenated heterocyclic compound that serves as a crucial

intermediate in the synthesis of various biologically active molecules. Its structure, featuring a

benzene ring fused to a thiazole ring with a bromine substituent, imparts unique reactivity and

properties.

Data Presentation
The quantitative data for the melting point of 5-Bromobenzothiazole is summarized in the

table below for easy reference and comparison.
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Parameter Value Source

Melting Point 105-110 °C Sigma-Aldrich

Molecular Formula C₇H₄BrNS Sigma-Aldrich

Molecular Weight 214.08 g/mol Sigma-Aldrich

Appearance Powder Sigma-Aldrich

Purity 97% Sigma-Aldrich

It is important to note that a previously reported higher melting point range of 194-198 °C

corresponds to 2-Amino-5-bromobenzothiazole, a distinct derivative of the core molecule.

Stability and Storage
While specific quantitative data on the thermal decomposition of 5-Bromobenzothiazole, such

as thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) studies

detailing its decomposition onset and profile, are not readily available in the public domain, its

handling and storage recommendations provide insight into its stability.

5-Bromobenzothiazole is classified as a combustible solid. For optimal stability and to prevent

degradation, it is recommended to store the compound in a dry, well-sealed container under

refrigerated conditions (2-8°C). As with many halogenated organic compounds, it should be

handled with care to minimize exposure and potential environmental impact. The development

of a stability-indicating assay method (SIAM) is recommended for formulations containing 5-
Bromobenzothiazole to monitor its concentration accurately over time, free from interference

by potential degradation products.[1]

Experimental Protocols
Melting Point Determination (Adapted from USP <741>)
The determination of the melting range of 5-Bromobenzothiazole can be performed using the

United States Pharmacopeia (USP) <741> method for Class I substances.

Apparatus:
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Capillary melting point apparatus

Melting point capillaries

Thermometer calibrated against USP reference standards

Procedure:

Sample Preparation: A small amount of finely powdered 5-Bromobenzothiazole is

introduced into a capillary tube, which is then tapped gently to pack the sample to a height of

2-4 mm.

Instrument Setup: The melting point apparatus is pre-heated to a temperature approximately

10°C below the expected melting point of 5-Bromobenzothiazole.

Measurement: The capillary tube is inserted into the apparatus. The temperature is then

ramped up at a rate of approximately 1°C per minute.

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid is observed to the temperature at which the substance is completely molten.

Thermal Stability Assessment (General Protocol based
on OECD Guidelines)
A general protocol for assessing the thermal stability of a chemical substance like 5-
Bromobenzothiazole can be adapted from the OECD Guidelines for the Testing of Chemicals,

specifically utilizing techniques like thermogravimetric analysis (TGA).

Apparatus:

Thermogravimetric Analyzer (TGA)

Inert gas supply (e.g., Nitrogen) and oxidizing gas supply (e.g., Air)

Sample pans (e.g., alumina)

Procedure:
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Sample Preparation: A small, accurately weighed sample of 5-Bromobenzothiazole
(typically 5-10 mg) is placed into a tared TGA sample pan.

Instrument Setup: The TGA is programmed with a specific temperature profile. A common

method is a linear temperature ramp, for instance, from ambient temperature to 600°C at a

heating rate of 10°C/min.

Atmosphere: The experiment is conducted under a controlled atmosphere, typically an inert

gas like nitrogen, to assess thermal decomposition. A separate experiment can be run under

an oxidizing atmosphere like air to evaluate oxidative stability.

Data Analysis: The TGA instrument records the mass of the sample as a function of

temperature. The resulting TGA curve is analyzed to determine the onset temperature of

decomposition (often reported as T₅%, the temperature at which 5% mass loss occurs) and

the temperatures of maximum rates of decomposition from the derivative of the TGA curve

(DTG curve).[2]

Mandatory Visualizations
The following diagrams illustrate a generalized synthetic pathway and a drug discovery

workflow relevant to 5-Bromobenzothiazole and its derivatives.
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Generalized Synthesis of 5-Bromobenzothiazole Derivatives

2-Amino-4-bromothiophenol

Condensation/Cyclization

Carboxylic Acid / Acyl Chloride

5-Bromobenzothiazole Derivative

Click to download full resolution via product page

Caption: Generalized synthetic route to 5-Bromobenzothiazole derivatives.
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Drug Discovery Workflow for Benzothiazole Derivatives

Design & Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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